Cas no 1807206-78-5 (Ethyl 4-bromo-2-cyano-5-hydroxyphenylacetate)

• Product Name: Ethyl 4-bromo-2-cyano-5-hydroxyphenylacetate
• CAS No: 1807206-78-5
• MF: C₁₁H₁₀BrNO₃
• MW: 284.10600233078
• CID: 4945864
• Update Time: 2025-05-20

Ethyl 4-bromo-2-cyano-5-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-2-cyano-5-hydroxyphenylacetate

• Inchi： 1S/C11H10BrNO3/c1-2-16-11(15)5-7-4-10(14)9(12)3-8(7)6-13/h3-4,14H,2,5H2,1H3
• InChI Key： XPSNPKXEXKNINQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=C(C=C1O)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• XLogP3: 2.1
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 4-bromo-2-cyano-5-hydroxyphenylacetate

Ethyl 4-bromo-2-cyano-5-hydroxyphenylacetate (CAS No. 1807206-78-5): A Comprehensive Overview

Ethyl 4-bromo-2-cyano-5-hydroxyphenylacetate (CAS No. 1807206-78-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its unique structural features, exhibits potential applications in various scientific domains, particularly in the development of novel therapeutic agents and agrochemicals. The presence of multiple functional groups, including a bromo substituent, a cyano group, and a hydroxyl moiety, makes it a versatile intermediate for synthetic chemistry.

The Ethyl 4-bromo-2-cyano-5-hydroxyphenylacetate molecule is derived from phenylacetic acid, a well-known precursor in medicinal chemistry. The introduction of bromine at the fourth position and cyano at the second position enhances its reactivity, making it a valuable building block for further chemical modifications. Additionally, the hydroxyl group at the fifth position provides a site for hydrogen bonding interactions, which can be crucial for drug-receptor binding affinity.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing both bromo and cyano functional groups. These groups are frequently employed in medicinal chemistry due to their ability to modulate biological activity through various mechanisms. For instance, bromine atoms can serve as pharmacophores that enhance binding affinity to target proteins, while cyano groups can influence metabolic stability and bioavailability.

One of the most compelling aspects of Ethyl 4-bromo-2-cyano-5-hydroxyphenylacetate is its potential as a scaffold for drug discovery. Researchers have leveraged its structural framework to design molecules with enhanced efficacy and reduced toxicity. The compound's ability to undergo further functionalization allows for the creation of derivatives with tailored properties. This flexibility has made it a subject of interest in high-throughput screening campaigns aimed at identifying novel therapeutic candidates.

The synthesis of Ethyl 4-bromo-2-cyano-5-hydroxyphenylacetate involves multi-step organic reactions that require precise control over reaction conditions. The bromination step is particularly critical, as it determines the regioselectivity of subsequent modifications. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These methods are essential for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

Recent studies have highlighted the role of hydroxyl-containing compounds in modulating inflammatory pathways and antioxidant defenses. The hydroxyl group in Ethyl 4-bromo-2-cyano-5-hydroxyphenylacetate may contribute to its biological activity by participating in redox reactions or by interacting with enzymes involved in metabolic processes. This has prompted researchers to investigate its potential as an anti-inflammatory or antioxidant agent.

The cyano group in this compound also plays a significant role in its pharmacological profile. Cyano-substituted molecules are known to exhibit diverse biological activities, including antimicrobial and anti-inflammatory effects. The electron-withdrawing nature of the cyano group can influence the electronic properties of the molecule, thereby affecting its interaction with biological targets.

In conclusion, Ethyl 4-bromo-2-cyano-5-hydroxyphenylacetate (CAS No. 1807206-78-5) represents a promising compound with multifaceted applications in pharmaceutical research. Its unique structural features make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to play a significant role in advancing drug discovery efforts.